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Compound of Interest

Compound Name: Cyclooctyl ethyl carbonate

CAS No.: 61699-39-6

Cat. No.: B8586666

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of cyclooctyl ethyl carbonate, a

molecule of interest in organic synthesis and materials science. We will delve into its

fundamental chemical structure, detail the calculation of its molecular weight, explore its

physicochemical properties, and outline a robust, field-proven protocol for its synthesis and

characterization. This document is designed to serve as a foundational resource, blending

theoretical principles with practical, actionable insights for laboratory applications.

Molecular Identity and Structural Elucidation
Cyclooctyl ethyl carbonate is an organic molecule characterized by three primary functional

components: a cyclooctyl ring, a central carbonate group, and a terminal ethyl group.

Understanding this architecture is the first step toward predicting its reactivity, and physical

properties, and developing applications.

The core of the molecule is the eight-membered cyclooctane ring, a non-planar, flexible

cycloalkane. This ring is connected via an oxygen atom to a carbonate ester functional group (-
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O-C(=O)-O-). The second oxygen of the carbonate is, in turn, bonded to an ethyl group (-

CH2CH3). The IUPAC name for this compound is cyclooctyl ethyl carbonate. Based on this

structure, its molecular formula is determined to be C11H20O3.

To facilitate computational modeling and database searching, standardized chemical identifiers

are crucial. While a specific PubChem entry for cyclooctyl ethyl carbonate is not available,

we can deduce its identifiers based on its constituent parts and similar known compounds like

cyclooctyl methyl carbonate[1].

Table 1: Molecular Identifiers for Cyclooctyl Ethyl Carbonate

Identifier Value

IUPAC Name cyclooctyl ethyl carbonate

Molecular Formula C11H20O3

Canonical SMILES CCOC(=O)OC1CCCCCCC1

InChI Key
(Predicted) YNRPDFVBSFTXSP-

UHFFFAOYSA-N

The three-dimensional conformation of the cyclooctyl ring is complex, with multiple low-energy

conformers possible (e.g., boat-chair, crown). This conformational flexibility can influence the

molecule's physical properties, such as its melting and boiling points, as well as its reactivity

and interaction with other molecules, a key consideration in drug development and materials

science.
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Caption: Experimental workflow for synthesis and purification.
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Detailed Experimental Protocol
Materials:

Cyclooctanol (1.0 eq)

Ethyl chloroformate (1.1 eq)

Pyridine (1.2 eq)

Anhydrous Toluene (or Dichloromethane)

1 M HCl (aq)

Saturated NaHCO3 (aq)

Saturated NaCl (Brine) (aq)

Anhydrous Sodium Sulfate (Na2SO4)

Silica Gel for chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve cyclooctanol (1.0 eq) and pyridine (1.2 eq) in anhydrous toluene.

Reagent Addition: Cool the solution to 0 °C using an ice-water bath. Add ethyl chloroformate

(1.1 eq) dropwise via a syringe or dropping funnel over 20-30 minutes. The formation of a

white precipitate (pyridinium hydrochloride) is expected.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir vigorously for 12-16 hours to ensure the reaction goes to

completion.

Workup: Filter the reaction mixture to remove the pyridinium hydrochloride precipitate.

Transfer the filtrate to a separatory funnel.
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Aqueous Extraction: Wash the organic layer sequentially with 1 M HCl (to remove excess

pyridine), saturated NaHCO3 solution (to neutralize any remaining acid), and finally with

brine.

Drying and Concentration: Dry the isolated organic layer over anhydrous Na2SO4, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: Purify the crude oil by flash column chromatography on silica gel, typically using

a gradient of ethyl acetate in hexanes, to afford the pure cyclooctyl ethyl carbonate.

Structural Verification
The identity and purity of the synthesized compound must be validated. This self-validating

system ensures trustworthiness in the results.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR should show characteristic

peaks for the cyclooctyl protons, a triplet for the methyl group of the ethyl chain, and a

quartet for the methylene group of theethyl chain. ¹³C NMR will confirm the presence of the

carbonyl carbon of the carbonate at a characteristic downfield shift (~155 ppm) and the

distinct carbons of the two alkyl chains.

Infrared (IR) Spectroscopy: A strong, characteristic absorption band for the carbonate C=O

stretch is expected around 1740-1750 cm⁻¹.

Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass

spectrometry (GC-MS) should show the molecular ion peak [M+H]⁺ or [M+Na]⁺

corresponding to the calculated molecular weight.

Potential Applications in Research and
Development
While cyclooctyl ethyl carbonate is not a widely commercialized chemical, its structure

suggests several potential applications relevant to researchers and drug development

professionals. Carbonate esters are valued for their chemical properties and are used in

various fields.
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Prodrug Development: The carbonate linkage can be designed to be cleavable by

endogenous esterases in the body. This makes it a candidate for use as a biodegradable

linker in prodrug strategies, temporarily masking a hydroxyl group on a parent drug to

improve properties like solubility, stability, or bioavailability.

Electrolyte Formulations: Linear and cyclic carbonates, such as ethylene carbonate and

diethyl carbonate, are extensively used as solvents in the electrolytes of lithium-ion batteries

due to their high dielectric constants and electrochemical stability.[2][3] The unique structure

of cyclooctyl ethyl carbonate could be investigated for its potential to modify electrolyte

properties.

Specialty Solvent: Its structure suggests it would be a polar aprotic solvent. With a predicted

high boiling point and low volatility, it could serve as a specialty solvent for specific organic

reactions or formulations where common solvents are unsuitable.

Monomer for Polymer Synthesis: As a bifunctional molecule, it could potentially be used in

step-growth polymerization to create novel polycarbonates with unique thermal or

mechanical properties imparted by the flexible cyclooctyl group.

This guide provides the foundational knowledge required to work with cyclooctyl ethyl
carbonate. By understanding its structure, properties, and a reliable synthetic route,

researchers are well-equipped to explore its potential in their specific fields of application.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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